2-(3-Chloro-4-methoxyphenyl)acetohydrazide

• IUPAC Name: 2-(3-chloro-4-methoxyphenyl)acetohydrazide
• InChI: InChI=1S/C9H11ClN2O2/c1-14-8-3-2-6(4-7(8)10)5-9(13)12-11/h2-4H,5,11H2,1H3,(H,12,13)
• InChI Key: STLZCTFFEIXNHJ-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)CC(=O)NN)Cl
• Molecular Formula: C9H11ClN2O2
• Molecular Weight: 214.65 g/mol
• CAS No.: 58120-91-5

Description

Synthesis Analysis

The synthesis of similar compounds has been reported in the literature. For instance, a series of imine derivatives have been synthesized through microwave-assisted Schiff base formation by reacting 2-(4-methoxyphenyl)acetohydrazide and 4-amino-3-(4-methoxybenzyl)-1H-1,2,4-triazole-5(4H)-thione with various substituted aldehydes.

Scientific Research Applications

Enzyme Inhibition and Biological Activities

2-(3-Chloro-4-methoxyphenyl)acetohydrazide derivatives have been explored for their potential enzyme inhibition properties and biological activities. Research includes the synthesis of novel heterocyclic compounds derived from this chemical, demonstrating significant lipase and α-glucosidase inhibition, indicating potential applications in the treatment of conditions related to these enzymes, such as diabetes and obesity (Bekircan et al., 2015).

Nonlinear Optical Properties

Studies have also investigated the nonlinear optical properties of hydrazones derived from this compound. These compounds have shown promising applications in optical device technologies, such as optical limiters and switches, due to their significant two-photon absorption at specific wavelengths (Naseema et al., 2010).

Antimicrobial and Anticancer Activities

Further research has synthesized and characterized novel imines and thiazolidinones from this compound, evaluating their antimicrobial activities. These studies have revealed potential applications in developing new antimicrobial agents (Fuloria et al., 2009). Additionally, the synthesis of formazans from derivatives of this compound as antimicrobial agents has been explored, suggesting moderate activity against pathogenic bacterial and fungal strains (Sah et al., 2014).

Anticancer Evaluation

Anticancer evaluations have been conducted on derivatives of this compound, indicating potential anticancer activities. These compounds have been tested in vitro on various cancer cell lines, showing promising results in inhibiting cancer cell growth and proliferation (Salahuddin et al., 2014).

Corrosion Inhibition

The application of this compound derivatives in corrosion inhibition has been investigated, demonstrating their effectiveness in protecting mild steel in acidic environments. This research suggests potential applications in industrial processes requiring corrosion prevention (Paul et al., 2020).